WST-3

• Molecular Formula: C19H12IN6NaO10S2+
• Molecular Weight: 698.4 g/mol
• InChI: InChI=1S/C19H11IN6O10S2.Na/c20-11-1-3-12(4-2-11)23-21-19(15-7-6-14(37(31,32)33)10-18(15)38(34,35)36)22-24(23)16-8-5-13(25(27)28)9-17(16)26(29)30;/h1-10H,(H-,31,32,33,34,35,36);/p+1
• InChIKey: NUASURQHAWTMOG-UHFFFAOYSA-O

WST-3 Properties and Baseline Overview

WST-3（Water-Soluble Tetrazolium 3，CAS 515111-36-1）是第二代水溶性四唑盐类细胞活力检测试剂，化学名为2-(4-碘苯基)-3-(2,4-二硝基苯基)-5-(2,4-二磺苯基)-2H-四唑鎓单钠盐 [1]。其分子式 C19H10IN6NaO10S2，分子量 696.34，粉末为淡黄色至淡褐色结晶性固体，水中溶解度为 10 mg/mL 。WST-3 以 1-Methoxy PMS 为电子载体，经 NADH 还原后生成水溶性甲臢（formazan），产物最大吸收波长 λmax = 433 nm，摩尔消光系数 ε = 31,000 M⁻¹·cm⁻¹ [1][2]。与同类四唑盐的核心差异在于其在保留水溶性的同时，提供了独特的灵敏度与选择性平衡 [3]。

Assay type Water-soluble tetrazolium cell viability assay

Detection 433 nm colorimetric, NADH-dependent formazan

Fit note Reported sensitivity–selectivity balance in tested models

• [1] Ishiyama, M., Sasamoto, K., Shiga, M., et al. Novel disulfonated tetrazolium salt that can be reduced to a water-soluble formazan and its application to the assay of lactate dehydrogenase. Analyst, 1995, 120, 113-116. View Source
• [2] Präbst, K., Engelhardt, H., Ringgeler, S., Hübner, H. Basic Colorimetric Proliferation Assays: MTT, WST, and Resazurin. In: Gilbert, D.F., Friedrich, O. (eds) Cell Viability Assays. Methods in Molecular Biology, 2017, vol 1601. Humana Press, New York, NY. View Source
• [3] Ohtaoi, K., Kobayashi, K., Kubota, H., Saegusa, J. Evaluation of toxic effect on sperm of halogenized propans using Tetrazolium Salt, SQA and CASA methods in rats. Journal of Toxicological Sciences, 2004, 29(4), 425. View Source

Why WST-3 Resists Simple Substitution

四唑盐试剂家族成员虽然均基于相同的显色原理，但各成员在分子结构上引入的磺酸基团数目、位置及芳香环取代模式差异导致了产物甲臢的光学性质、水溶性、细胞膜穿透性及电子转移效率出现系统性差异 [1]。如表1汇总数据所示，WST-1、WST-3 和 WST-8 虽然均为水溶性 WST 系列，但摩尔消光系数在 30,000–37,000 M⁻¹·cm⁻¹ 范围内变化，检测波长在 433–460 nm 之间分化 [2]。更重要的是，在相同实验条件下对不同化学毒物诱导的毒性响应存在选择性差异——WST-3 在 DBCP 和 2BP 处理组均能检测到显著变化，而 WST-1 则完全无响应 [3]。这种差异意味着在特定细胞类型或特定诱导物条件下，不同 WST 试剂的检测灵敏度不可互换，盲目替代可能导致假阴性结果或灵敏度不足，从而影响实验结论的可靠性。

WST-1 / WST-8 mismatch Different λmax (438–460 nm) and extinction coefficients may shift detection sensitivity in multiplex or endpoint-specific workflows.

Model-specific response WST-1 showed no signal in a reproductive toxicity model where WST-3 reported measurable change; sensitivity may not transfer across toxicant profiles.

Solubility / workflow gap Non-WST salts (XTT, MTS) require solubilization steps and offer lower solubility, limiting workflow simplification and dynamic range.

• [1] Ukeda, H., Shimamura, T., Tsubouchi, M., Sawamura, M. Electrochemical and spectroscopic studies on electron-transfer reaction between novel water-soluble tetrazolium salts and a superoxide ion. Inorganica Chimica Acta, 2004, 357(2), 436-442. View Source
• [2] Präbst, K., Engelhardt, H., Ringgeler, S., Hübner, H. Basic Colorimetric Proliferation Assays: MTT, WST, and Resazurin. In: Cell Viability Assays. Methods in Molecular Biology, 2017, vol 1601. Table 1. View Source
• [3] Ohtaoi, K., Kobayashi, K., Kubota, H., Saegusa, J. Evaluation of toxic effect on sperm of halogenized propans using Tetrazolium Salt, SQA and CASA methods in rats. Journal of Toxicological Sciences, 2004, 29(4), 425. View Source

WST-3 Quantifiable Differentiation Evidence

Sensitivity Advantage Over WST-1 in Male Reproductive Toxicity

WST-3 与 WST-1 在完全相同的实验条件下进行头对头比较，用于评估雄性 F344 大鼠皮下注射 DBCP 和 2BP 后的附睾精子质量 [1]。WST-3 能够检测到 DBCP 75 和 100 mg/kg 处理组以及 2BP 2000 mg/kg 处理组的显著吸光度变化，而 WST-1 在相同处理组中未显示任何显著差异 [1]。结论明确指出 'MTT and WST-3 methods proved to be more sensitive than other tetrazolium salt methods'，WST-3 被评价为该四唑盐精子分析方法中的最佳选择 [1]。

Sensitivity vs WST‑1

Head‑to‑head

WST‑3 detected significant absorbance change in DBCP / 2BP reproductive toxicity models; WST‑1 showed no response under identical conditions.

Reported higher sensitivity in tested toxicant‑sperm assay context.

Model‑specific result; validate performance in target cell system.

Evidence Dimension	检测灵敏度（对化学诱导精子毒性的响应能力）
Target Compound Data	WST-3 在 DBCP 75/100 mg/kg 组和 2BP 2000 mg/kg 组检测到显著吸光度变化
Comparator Or Baseline	WST-1 在相同处理组中无显著差异
Quantified Difference	定性差异（响应 vs. 无响应），研究结论指出 WST-3 灵敏度高于其他四唑盐方法
Conditions	雄性 F344 大鼠，DBCP (25–100 mg/kg) 或 2BP (500–2000 mg/kg) 皮下注射 8 次，附睾精子，与 CASA 和 SQA 方法并行对比

Why This Matters

在工业化学品雄性生殖毒性筛查场景中，选择 WST-1 替代 WST-3 将导致对 DBCP 和 2BP 等已知生殖毒物的检测失败，产生假阴性结果。

• [1] Ohtaoi, K., Kobayashi, K., Kubota, H., Saegusa, J. Evaluation of toxic effect on sperm of halogenized propans using Tetrazolium Salt, SQA and CASA methods in rats. Journal of Toxicological Sciences, 2004, 29(4), 425. View Source

MTT-Equivalent Sensitivity with Simplified Workflow

在 DBCP 和 2BP 诱导的大鼠精子毒性模型中，MTT 和 WST-3 两种方法在 DBCP 75 和 100 mg/kg 处理组及 2BP 2000 mg/kg 处理组中均观察到显著吸光度变化，灵敏度表现相当 [1]。然而 MTT 的甲臢产物不溶于水，需要额外的增溶步骤，而 WST-3 生成水溶性甲臢，无需此步骤 [1]。

Sensitivity vs MTT

Head‑to‑head

Comparable detection to MTT in sperm toxicity model; WST‑3 formazan is water‑soluble, eliminating the solubilization step required by MTT.

MTT‑equivalent sensitivity with simplified, higher‑throughput workflow.

Workflow advantage depends on water‑soluble product; confirm in assay format.

Evidence Dimension	检测灵敏度与实验流程效率
Target Compound Data	WST-3 检测灵敏度与 MTT 相当，产物水溶性（10 mg/mL）
Comparator Or Baseline	MTT 灵敏度相当，但甲臢产物不溶于水，需增溶步骤
Quantified Difference	灵敏度无显著差异；流程差异为 WST-3 省略一个增溶步骤
Conditions	雄性 F344 大鼠，DBCP (25–100 mg/kg) 或 2BP (500–2000 mg/kg) 皮下注射 8 次，附睾精子，与 CASA 和 SQA 方法并行对比

Why This Matters

在达到与金标准 MTT 相同灵敏度的前提下，WST-3 显著缩短实验流程并减少操作变异来源，适合高通量筛选场景。

• [1] Ohtaoi, K., Kobayashi, K., Kubota, H., Saegusa, J. Evaluation of toxic effect on sperm of halogenized propans using Tetrazolium Salt, SQA and CASA methods in rats. Journal of Toxicological Sciences, 2004, 29(4), 425. View Source

Spectral Differentiation from WST-1 and WST-8

基于标准化四唑盐试剂参数比较表，WST-3 的甲臢产物最大吸收波长 λmax = 433 nm，摩尔消光系数 ε = 30,000 M⁻¹·cm⁻¹ [1]。相比之下，WST-1 的 λmax = 438 nm（ε = 37,000），WST-8 的 λmax = 460 nm（ε = 30,700）[1]。这种波长分布意味着三种 WST 试剂可以在多路复用检测中彼此区分，或为有特定波长偏好的检测系统提供适配选择。

Spectral profile

Class‑level

λmax 433 nm, ε 30,000 M⁻¹·cm⁻¹

Distinct wavelength supports multiplexing with WST‑1 (438 nm) and WST‑8 (460 nm).

Spectral separation may reduce crosstalk; validate panel design.

Evidence Dimension	甲臢产物的光学特性（最大吸收波长与摩尔消光系数）
Target Compound Data	λmax = 433 nm，ε = 30,000 M⁻¹·cm⁻¹
Comparator Or Baseline	WST-1: λmax = 438 nm (ε = 37,000)；WST-8: λmax = 460 nm (ε = 30,700)
Quantified Difference	相对于 WST-1: Δλmax = −5 nm, Δε = −7,000；相对于 WST-8: Δλmax = −27 nm, Δε = −700
Conditions	体外显色反应，标准条件下测定

Why This Matters

在多路复用检测或多指标并行分析中，WST-3 的 433 nm 检测波长可避免与 WST-1（438 nm）或 WST-8（460 nm）的光谱重叠干扰，实现同一微孔板内的多参数同步检测。

• [1] Präbst, K., Engelhardt, H., Ringgeler, S., Hübner, H. Basic Colorimetric Proliferation Assays: MTT, WST, and Resazurin. In: Cell Viability Assays. Methods in Molecular Biology, 2017, vol 1601. Table 1. View Source

Formazan Solubility and Stability Advantage Over XTT and MTS

WST 系列（含 WST-3）是通过在四唑盐母核的苯环上引入正负电荷和羟基基团开发的改良试剂 。其甲臢产物的溶解度和稳定性较第一代水溶性试剂 XTT 和 MTS 有系统性提升 。如表1所示，WST-3 的四唑盐溶解度为 10 mg/mL，与 WST-1 持平，显著高于 XTT（2.5 mg/mL）和 MTS（2.0 mg/mL）[1]。

Solubility vs XTT / MTS

Class‑level

Tetrazolium solubility 10 mg/mL — 4–5× higher than XTT (2.5 mg/mL) and MTS (2.0 mg/mL).

Higher solubility supports wider dynamic range and lot‑to‑lot consistency.

Stability advantage reported for WST series; verify under storage conditions.

Evidence Dimension	四唑盐溶解度和甲臢产物稳定性
Target Compound Data	WST-3 四唑盐溶解度 = 10 mg/mL；甲臢水溶性
Comparator Or Baseline	XTT 溶解度 = 2.5 mg/mL；MTS 溶解度 = 2.0 mg/mL；两者甲臢产物稳定性低于 WST 系列
Quantified Difference	溶解度比 XTT 高 4 倍，比 MTS 高 5 倍
Conditions	水中测定；稳定性基于长期实验结果

Why This Matters

更高的溶解度赋予更宽的动态范围和更高的检测上限，更好的稳定性减少批次间和时间依赖性变异，使结果更具可重复性。

• [1] Präbst, K., Engelhardt, H., Ringgeler, S., Hübner, H. Basic Colorimetric Proliferation Assays: MTT, WST, and Resazurin. In: Cell Viability Assays. Methods in Molecular Biology, 2017, vol 1601. Table 1. View Source

High Linearity and Interference Resistance in NADH Assays

WST-3 在 1-Methoxy PMS 作为电子载体的条件下，被 NADH 还原生成的黄色甲臢（λmax = 433 nm）的吸光度与 NADH 浓度呈正比，给出通过原点的良好直线性检量线 。该还原反应受 pH、表面活性剂及蛋白质的影响较小，可获得重复性良好的测定值 。

Linearity & interference

Data to verify

Linear calibration through origin; low pH, protein, and surfactant interference reported.

Supports reproducible NADH quantification in enzyme assays.

Source review recommended; confirm linearity in working matrix.

Evidence Dimension	NADH 定量检测的线性度与干扰耐受性
Target Compound Data	吸光度与 NADH 浓度呈正比，检量线通过原点；pH、表面活性剂、蛋白质影响较小
Comparator Or Baseline	无直接比较数据；基于单化合物性能验证报告
Quantified Difference	不适用（无直接比较对象）
Conditions	1-Methoxy PMS 为电子载体，水溶液体系，λmax = 433 nm 测定

Why This Matters

在酶活性测定（如乳酸脱氢酶 LDH）和 NADH 依赖性检测中，高线性度和低干扰特性确保了定量结果的准确性和批次间一致性。

WST-3 Best Application Scenarios

Male Reproductive Toxicity Screening

基于 WST-3 在与 CASA 和 SQA 并行对比中展现的优异灵敏度和检测一致性，该试剂适用于工业化学品、环境污染物或候选药物的雄性生殖毒性快速筛查 [1]。相较于 WST-1 在该模型中无法检测到显著毒性响应，WST-3 是此应用场景中四唑盐类试剂的首选 [1]。

High-Throughput Cell Viability and Cytotoxicity Screening

WST-3 兼具 MTT 级别的检测灵敏度与水溶性带来的免增溶流程优势，省略了甲臢溶解步骤，减少了操作时间、移液误差来源和有机溶剂暴露风险，适合 96/384 孔板的高通量自动化筛选 [1]。

Multiplexed Colorimetric Detection

WST-3（λmax = 433 nm）与 WST-1（438 nm）和 WST-8（460 nm）具有差异化的检测波长窗口 [2]。在需要同步评估多个代谢指标或多重细胞参数的多路复用检测方案中，WST-3 可作为光谱正交的组件之一，避免信号交叉干扰。

NAD(P)H-Dependent Enzyme Activity Assays

WST-3 在 1-Methoxy PMS 存在下被 NADH 定量还原，检量线通过原点，且受 pH、蛋白质和表面活性剂影响小 。这使其适用于乳酸脱氢酶（LDH）活性测定、糖化血红蛋白酶法定量检测等 NADH/NADPH 生成型酶反应体系 [3]。

Application

Selection Property

Validation Focus

Reproductive toxicity screening studies

Reported sensitivity in toxicant‑induced sperm assays

Endpoint response in reproductive toxicity models

High‑throughput viability screening

Water‑soluble formazan simplifies workflow

Workflow reproducibility and throughput validation

Multiplexed colorimetric detection

Distinct absorbance maximum at 433 nm

Spectral separation and cross‑talk review

NAD(P)H‑dependent enzyme activity assays

Linear calibration with low interference

Linearity and matrix‑effect verification

• [1] Ohtaoi, K., Kobayashi, K., Kubota, H., Saegusa, J. Evaluation of toxic effect on sperm of halogenized propans using Tetrazolium Salt, SQA and CASA methods in rats. Journal of Toxicological Sciences, 2004, 29(4), 425. View Source
• [2] Präbst, K., Engelhardt, H., Ringgeler, S., Hübner, H. Basic Colorimetric Proliferation Assays: MTT, WST, and Resazurin. In: Cell Viability Assays. Methods in Molecular Biology, 2017, vol 1601. Table 1. View Source
• [3] Sakurabayashi, I., Watano, T., Yonehara, S., Ishimaru, K., Hirai, K., Komori, T., Yagi, M. New Enzymatic Assay for Glycohemoglobin. Clinical Chemistry, 2003, 49(2), 269-274. View Source